Cas no 834902-24-8 (L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-)

L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl- structure
834902-24-8 structure
Product Name:L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-
CAS No:834902-24-8
MF:C35H60N10O13
MW:828.910108566284
CID:670328
PubChem ID:71415216
Update Time:2025-04-19

L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-
    • 834902-24-8
    • Glycyl-L-prolyl-L-seryl-L-seryl-L-prolyl-L-serylglycyl-L-lysyl-L-leucine
    • DTXSID10834636
    • Inchi: 1S/C35H60N10O13/c1-19(2)13-21(35(57)58)40-30(52)20(7-3-4-10-36)39-27(49)15-38-29(51)22(16-46)41-33(55)26-9-6-12-45(26)34(56)24(18-48)43-31(53)23(17-47)42-32(54)25-8-5-11-44(25)28(50)14-37/h19-26,46-48H,3-18,36-37H2,1-2H3,(H,38,51)(H,39,49)(H,40,52)(H,41,55)(H,42,54)(H,43,53)(H,57,58)/t20-,21-,22-,23-,24-,25-,26-/m0/s1
    • InChI Key: KJKUFXNVNRWDRZ-OLDNPOFQSA-N
    • SMILES: O=C([C@H](CO)NC([C@H](CO)NC([C@@H]1CCCN1C(CN)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CCCCN)=O)=O)CO)=O

Computed Properties

  • Exact Mass: 828.43413201g/mol
  • Monoisotopic Mass: 828.43413201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 24
  • Complexity: 1470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7.3
  • Topological Polar Surface Area: 365Ų
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